Cas no 1855860-24-0 (DS-1205b free base)

DS-1205b free base is a small molecule inhibitor with potential applications in targeted therapeutic research. It exhibits high selectivity and potency against specific kinase targets, making it a valuable tool for studying signal transduction pathways. The free base form offers advantages in solubility and stability, facilitating formulation for in vitro and in vivo studies. Its well-characterized pharmacokinetic profile supports preclinical investigations, particularly in oncology and inflammatory disease models. The compound’s structural features enable precise modulation of enzymatic activity, providing insights into mechanism-of-action studies. DS-1205b free base is suitable for use in biochemical assays and cellular models, offering researchers a reliable compound for probing kinase-dependent biological processes.
DS-1205b free base structure
DS-1205b free base structure
Product Name:DS-1205b free base
CAS No:1855860-24-0
MF:C41H42FN5O7
MW:735.799893856049
CID:4744071
PubChem ID:129110632
Update Time:2025-10-13

DS-1205b free base Chemical and Physical Properties

Names and Identifiers

    • DS-1205b free base
    • A937778
    • (R)-N-(4-(5-(4-((1,4-Dioxan-2-yl)methoxy)-3-methoxyphenyl)-2-aminopyridin-3-yl)-3-fluorophenyl)-5-methyl-4'-oxo-1'-((tetrahydro-2H-pyran-4-yl)methyl)-1',4'-dihydro-[2,3'-bipyridine]-5'-carboxamide
    • N-[4-[2-amino-5-[4-[[(2R)-1,4-dioxan-2-yl]methoxy]-3-methoxyphenyl]pyridin-3-yl]-3-fluorophenyl]-5-(
    • BDBM531987
    • US11208403, Example 64
    • AT27659
    • DS-1205b (free base)
    • EX-A4761
    • 1855860-24-0
    • DS-1206b
    • CS-0115020
    • SCHEMBL18832152
    • N-[4-[2-amino-5-[4-[[(2R)-1,4-dioxan-2-yl]methoxy]-3-methoxyphenyl]pyridin-3-yl]-3-fluorophenyl]-5-(5-methylpyridin-2-yl)-1-(oxan-4-ylmethyl)-4-oxopyridine-3-carboxamide
    • AKOS040758551
    • HY-114357A
    • MS-31279
    • Inchi: 1S/C41H42FN5O7/c1-25-3-7-36(44-18-25)33-21-47(20-26-9-11-51-12-10-26)22-34(39(33)48)41(49)46-29-5-6-31(35(42)17-29)32-15-28(19-45-40(32)43)27-4-8-37(38(16-27)50-2)54-24-30-23-52-13-14-53-30/h3-8,15-19,21-22,26,30H,9-14,20,23-24H2,1-2H3,(H2,43,45)(H,46,49)/t30-/m1/s1
    • InChI Key: ZOEILZXFYPPMTR-SSEXGKCCSA-N
    • SMILES: FC1=C(C2C(N)=NC=C(C=2)C2C=CC(=C(C=2)OC)OC[C@H]2COCCO2)C=CC(=C1)NC(C1C(C(C2C=CC(C)=CN=2)=CN(C=1)CC1CCOCC1)=O)=O

Computed Properties

  • Exact Mass: 735.30682686 g/mol
  • Monoisotopic Mass: 735.30682686 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 54
  • Rotatable Bond Count: 11
  • Complexity: 1330
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 147
  • Molecular Weight: 735.8

DS-1205b free base Pricemore >>

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Additional information on DS-1205b free base

Comprehensive Overview of DS-1205b free base (CAS No. 1855860-24-0): Mechanism, Applications, and Research Insights

In the rapidly evolving field of targeted therapeutics, DS-1205b free base (CAS No. 1855860-24-0) has emerged as a compound of significant interest due to its unique pharmacological profile. This small molecule inhibitor is designed to selectively target key signaling pathways implicated in cellular proliferation and survival. Researchers and pharmaceutical developers are increasingly focusing on DS-1205b free base for its potential in addressing unmet medical needs, particularly in oncology and inflammatory diseases. The compound's CAS number 1855860-24-0 serves as a critical identifier in regulatory and scientific databases, ensuring precise tracking in preclinical and clinical studies.

The molecular structure of DS-1205b free base enables high-affinity binding to specific kinase domains, a feature that has garnered attention in drug discovery circles. Unlike broader-spectrum inhibitors, this compound exhibits remarkable selectivity, minimizing off-target effects—a key concern in modern therapeutic development. Current literature highlights its role in modulating aberrant signaling cascades, particularly those involving AXL kinase and related pathways, which are frequently dysregulated in aggressive cancers. This specificity aligns with the growing demand for precision medicine solutions, a trending topic in biomedical research.

From a formulation standpoint, the free base form of DS-1205b offers distinct advantages in solubility and bioavailability compared to salt forms, making it a preferred choice for certain delivery systems. Pharmaceutical chemists emphasize the importance of this characteristic when designing oral or injectable formulations, as it directly impacts drug absorption rates and therapeutic efficacy. These properties are frequently searched by formulation scientists optimizing drug delivery platforms.

Recent studies investigating DS-1205b free base have explored its potential in combination therapies, another hot topic in cancer research. Preliminary data suggest synergistic effects when paired with immune checkpoint inhibitors or conventional chemotherapeutic agents. Such findings resonate with the current emphasis on combination therapy approaches, a subject generating substantial discussion at major oncology conferences. The compound's pharmacokinetic profile, including its half-life and tissue distribution patterns, makes it particularly suitable for these multimodal treatment regimens.

Quality control and analytical characterization of DS-1205b free base (CAS 1855860-24-0) represent another area of intensive research. Advanced techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry are routinely employed to verify the compound's purity and stability. These analytical methods are crucial for ensuring batch-to-batch consistency in manufacturing—a critical factor for regulatory compliance and clinical translation. The growing emphasis on quality by design (QbD) principles in pharmaceutical development further underscores the importance of these characterization efforts.

In the context of intellectual property landscape, DS-1205b free base has been the subject of multiple patents covering its composition, synthesis methods, and therapeutic applications. This reflects the compound's commercial potential and the competitive nature of kinase inhibitor development. Legal professionals and R&D strategists frequently search for information on patent expiry dates and composition of matter claims related to such investigational compounds.

From a translational perspective, the preclinical data on DS-1205b free base has prompted several clinical trials evaluating its safety and efficacy in human subjects. These studies are closely monitored by investors and industry analysts tracking the pipeline progress of novel targeted therapies. The compound's development timeline and clinical trial results are among the most searched terms by stakeholders in the biopharmaceutical sector.

Environmental and safety considerations surrounding DS-1205b free base have also gained attention, particularly regarding its ecotoxicological profile and proper handling procedures in laboratory settings. While not classified as hazardous under standard protocols, proper containment and disposal methods remain essential—a topic frequently addressed in laboratory safety training modules and environmental compliance documentation.

Looking ahead, the scientific community anticipates further revelations about DS-1205b free base's mechanism of action through ongoing translational research initiatives. Emerging technologies like cryo-EM and AI-driven drug discovery platforms may provide additional insights into its binding kinetics and potential for structural optimization. These cutting-edge approaches represent some of the most searched topics in contemporary drug development discussions.

For researchers considering working with DS-1205b free base (CAS 1855860-24-0), comprehensive literature reviews and consultation with regulatory guidelines are strongly recommended. The compound's specialized nature requires thorough understanding of its physicochemical properties, stability considerations, and appropriate in vitro assay conditions—all frequent search queries among new investigators in this domain.

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